Cas no 31041-83-5 (Butanoic acid, 3-oxo-,2-buten-1-yl ester)

• Product Name: Butanoic acid, 3-oxo-,2-buten-1-yl ester
• CAS No: 31041-83-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 318233
• PubChem ID: 5385636
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-,2-buten-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,2-buten-1-yl ester
• [(Z)-but-2-enyl] 3-oxobutanoate
• DTXSID10419720
• NSC408279
• 31041-83-5
• NSC-408279

• Inchi： 1S/C8H12O3/c1-3-4-5-11-8(10)6-7(2)9/h3-4H,5-6H2,1-2H3/b4-3-
• InChI Key： DIHQENJQJILKQM-ARJAWSKDSA-N
• SMILES： O(C(CC(C)=O)=O)C/C=C\C

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37